Cas no 1439896-66-8 (Tert-Butyl N-{6-oxaspiro[2.5]octan-1-yl}carbamate)

• Product Name: Tert-Butyl N-{6-oxaspiro[2.5]octan-1-yl}carbamate
• CAS No: 1439896-66-8
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 4786632
• PubChem ID: 86276907
• Update Time: 2024-11-04

Tert-Butyl N-{6-oxaspiro[2.5]octan-1-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl N-{6-oxaspiro[2.5]octan-1-yl}carbamate
• tert-Butyl 6-oxaspiro[2.5]octan-1-ylcarbamate
• tert-Butyl N-6-oxaspiro[2.5]octan-1-ylcarbamate
• 1-(Boc-amino)-6-oxaspiro[2.5]octa
• tert-Butyl6-oxaspiro[2.5]octan-1-ylcarbamate
• TERT-BUTYL (6-OXASPIRO[2.5]OCTAN-1-YL)CARBAMATE
• 1439896-66-8
• G81772
• KS-8274
• AKOS027393295
• tert-butyl N-(6-oxaspiro[2.5]octan-2-yl)carbamate
• Tert-Butyl N-{6-oxaspiro[2.5]octan-1-yl}carbamate

• MDL： MFCD26097062
• Inchi： 1S/C12H21NO3/c1-11(2,3)16-10(14)13-9-8-12(9)4-6-15-7-5-12/h9H,4-8H2,1-3H3,(H,13,14)
• InChI Key： IKKMVYIICQQNHL-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CC2NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.6